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Compound of Interest

Compound Name: Pentyl chloroformate

Cat. No.: B1359931 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data and handling precautions for

pentyl chloroformate (CAS No. 638-41-5). A clear understanding and implementation of these

protocols are critical for ensuring laboratory safety and mitigating risks associated with this

chemical intermediate. Pentyl chloroformate is a flammable, corrosive, and toxic compound

that requires stringent safety measures during storage, handling, and disposal.

Physical and Chemical Properties
Pentyl chloroformate is a clear, colorless to slightly yellow liquid with a pungent odor.[1] It is

insoluble in water and its vapors are heavier than air, which can lead to accumulation in low-

lying areas.[2] A summary of its key physical and chemical properties is presented below.
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Property Value Source(s)

Molecular Formula C₆H₁₁ClO₂ [3][4][5]

Molecular Weight 150.60 - 150.61 g/mol [1][3][4][5]

Appearance
Clear, colorless to slightly

yellow liquid
[1]

Odor Pungent [1]

Boiling Point
161°C (at 760 mmHg); 60-

62°C (at 11 mmHg)
[1][3][6]

Flash Point 53.5°C (128.3°F) [1][6]

Density 1.032 g/mL at 20°C [1][6]

Vapor Pressure 1.7 mmHg at 25°C [1][6]

Solubility in Water Insoluble; reacts with water [2][6]

Refractive Index 1.4160 - 1.4200 [3]

Toxicological Data and Hazard Classification
Pentyl chloroformate is classified as a hazardous substance with multiple risk factors. It is

fatal if inhaled, harmful if swallowed, and causes severe skin burns and eye damage.[3][5][6]

Long-term or repeated exposure may cause damage to the respiratory system.[7]
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Hazard Type Data and Classification Source(s)

GHS Classification

Flammable Liquid (Category

3); Acute Toxicity, Inhalation

(Category 2); Acute Toxicity,

Oral (Category 4); Skin

Corrosion (Category 1A/1B);

Serious Eye Damage

(Category 1); Specific Target

Organ Toxicity - Single

Exposure (Category 3,

Respiratory Irritation)

[3][5][6]

Acute Toxicity (Oral)
LD₅₀ (mice): 1000.0 ± 86.0

mg/kg (Moderately Toxic)
[8]

Inhalation Toxicity

Fatal if inhaled.[5] It has a

selective irritant effect on the

respiratory system.[8]

[5][8]

Irritant Threshold
Human: 2.3 mg/m³; Rat: 7.8

mg/m³
[8]

Skin and Eye Irritation
Causes severe skin burns and

serious eye damage.
[3][5][6]

Sensitization
Does not have a skin-

sensitizing effect.
[8]

Workplace Exposure Limit

Recommended MAC: 0.5

mg/m³ (vapors, hazard class

2). Requires special protection

for skin and eyes.

[8]

Atmospheric Limit
Tentative Safe Exposure Level:

0.005 mg/m³
[8]

Experimental Protocols: Handling and Emergency
Response
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Strict adherence to safety protocols is mandatory when working with pentyl chloroformate.

The logical workflow for handling a chemical spill is outlined below. This protocol emphasizes

rapid assessment, containment, and the safety of all personnel.
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Evacuate Immediate Area
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Trained 

Evacuate Facility &
Activate Alarm

 Large or
Untrained 

Don Full PPE:
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First Responders

Isolate Area
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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